Cas no 897617-48-0 (5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide
• CAS No: 897617-48-0
• MF: C₁₅H₁₂BrN₃O₃
• MW: 362.178082466125
• CID: 5798754
• Update Time: 2025-10-29

5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)furan-2-carboxamide
• 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide

• Inchi： 1S/C15H12BrN3O3/c1-8-4-3-7-19-13(8)17-9(2)12(15(19)21)18-14(20)10-5-6-11(16)22-10/h3-7H,1-2H3,(H,18,20)
• InChI Key： AYFZEQKNQHTHOF-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1C(=O)N2C=CC=C(C)C2=NC=1C)=O

Additional information on 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide

Recent Advances in the Study of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide (CAS: 897617-48-0)

The compound 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide (CAS: 897617-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridopyrimidine and furan carboxamide scaffold, has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties.

Recent research has focused on the compound's role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. In vitro studies have demonstrated that 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide exhibits promising inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways has made it a candidate for further drug development efforts.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological profile. Modifications to the furan carboxamide moiety and the pyridopyrimidine core have been explored to enhance binding affinity and improve pharmacokinetic properties. These efforts have yielded derivatives with improved selectivity and reduced off-target effects, paving the way for preclinical evaluation.

In addition to its kinase inhibitory properties, recent investigations have revealed that 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide may also interact with other molecular targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings suggest a broader therapeutic potential beyond its initial applications, warranting further exploration in diverse disease models.

The compound's synthetic accessibility has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the multi-step synthesis of the pyridopyrimidine core. These advancements are critical for enabling large-scale production and facilitating future clinical studies.

Despite these promising developments, challenges remain in the development of 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential toxicity profiles need to be thoroughly investigated in upcoming studies. Current research efforts are directed toward addressing these limitations through medicinal chemistry optimization and formulation strategies.

In conclusion, 5-bromo-N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}furan-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research in chemical biology and drug discovery. Future studies will likely focus on advancing the compound through preclinical development and exploring its potential in combination therapies.